Cas no 1361004-04-7 (6-Isopropoxy-2-methyl-benzooxazole)
6-Isopropoxy-2-methyl-benzooxazole Chemical and Physical Properties
Names and Identifiers
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- 6-Isopropoxy-2-methyl-benzooxazole
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- Inchi: 1S/C11H13NO2/c1-7(2)13-9-4-5-10-11(6-9)14-8(3)12-10/h4-7H,1-3H3
- InChI Key: DCJHCOWCVMHBIR-UHFFFAOYSA-N
- SMILES: O1C2=CC(OC(C)C)=CC=C2N=C1C
6-Isopropoxy-2-methyl-benzooxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500592-1g |
6-Isopropoxy-2-methylbenzo[d]oxazole |
1361004-04-7 | 97% | 1g |
$*** | 2023-03-31 |
6-Isopropoxy-2-methyl-benzooxazole Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on 6-Isopropoxy-2-methyl-benzooxazole
Recent Advances in the Study of 6-Isopropoxy-2-methyl-benzooxazole (CAS: 1361004-04-7)
6-Isopropoxy-2-methyl-benzooxazole (CAS: 1361004-04-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of anti-inflammatory and anticancer activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.
The synthesis of 6-Isopropoxy-2-methyl-benzooxazole has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method using palladium-based catalysts, which achieved a yield of over 85% with minimal byproducts. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, revealing its suitability for oral administration.
Pharmacological studies have identified 6-Isopropoxy-2-methyl-benzooxazole as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. In vitro assays using human macrophage cells showed a 50% inhibition concentration (IC50) of 0.8 μM, comparable to established COX-2 inhibitors like celecoxib. Furthermore, the compound exhibited selective inhibition of COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).
In the realm of oncology, 6-Isopropoxy-2-methyl-benzooxazole has shown promise as an antitumor agent. A 2024 study in Cancer Research reported that the compound induces apoptosis in colorectal cancer cells by activating the p53 pathway. Notably, it also inhibited tumor growth in xenograft mouse models by 60% compared to controls, with no observable toxicity at therapeutic doses. These findings suggest its potential as a lead compound for developing targeted cancer therapies.
Despite these advancements, challenges remain in the clinical translation of 6-Isopropoxy-2-methyl-benzooxazole. Pharmacokinetic studies indicate moderate bioavailability (45%) and a half-life of 4.5 hours in rodent models, necessitating further optimization. Researchers are also exploring structural analogs to enhance efficacy and reduce metabolic degradation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into Phase I clinical trials within the next two years.
In conclusion, 6-Isopropoxy-2-methyl-benzooxazole (CAS: 1361004-04-7) represents a promising candidate for anti-inflammatory and anticancer therapies. Its optimized synthesis, selective COX-2 inhibition, and antitumor efficacy underscore its potential in drug development. Future research should focus on improving pharmacokinetic properties and elucidating its mechanisms of action in diverse disease models. This compound exemplifies the intersection of chemical innovation and biological application, offering new avenues for therapeutic intervention.
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